Cas no 428444-70-6 (5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione)

5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione structure
428444-70-6 structure
Product Name:5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
CAS No:428444-70-6
MF:C12H12N2O2
MW:216.235882759094
CID:2638329
Update Time:2023-08-07

5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
    • 5-benzyl-6-methyl-1H-pyrimidine-2,4-dione
    • NSC38355
    • Oprea1_254573
    • HTS001685
    • BB 0242763
    • 5-benzyl-6-methyl-2,4(1H,3H)-pyrimidinedione
    • 2,4(1H,3H)-Pyrimidinedione, 5-benzyl-6-methyl-
    • 5-benzyl-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C12H12N2O2/c1-8-10(11(15)14-12(16)13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,13,14,15,16)
    • InChI Key: GRUQJQSTHUDUKU-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)NC(N1)=O)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Topological Polar Surface Area: 58.2

5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520056-1g
5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
428444-70-6 97%
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$529 2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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5-Benzyl-6-methylpyrimidine-2,4-diol
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